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Compound of Interest

Compound Name: Tetradecyl sulfide

CAS No.: 35599-83-8

Cat. No.: B1584801

Get Quote

Mass Spectrometry (MS): Unraveling
Fragmentation Patterns
Mass spectrometry is a destructive technique that provides critical information about a

molecule's mass and its fragmentation fingerprint, enabling structural determination. For dialkyl

sulfides, Electron Ionization (EI) is a common method that induces characteristic fragmentation

pathways.

Expertise & Experience: The Dominance of Alpha-
Cleavage
The most significant fragmentation mechanism for dialkyl sulfides is the cleavage of the C-S

bond, specifically through a process known as alpha-cleavage. In this process, the molecular

ion ([M]⁺˙) undergoes cleavage at the carbon atom alpha to the sulfur atom. This results in the

formation of a stable sulfonium ion, which is often the base peak or a very prominent peak in

the spectrum.

The general mechanism is as follows: [R-CH₂-S-R']⁺˙ → [CH₂=S-R']⁺ + R˙
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The mass of this resulting sulfonium ion is a key identifier. For symmetric sulfides, only one

such ion is formed. For asymmetric sulfides, two different alpha-cleavage pathways are

possible, leading to two distinct sulfonium ions, with the more stable carbocation radical loss

being favored.

Comparative Data: Fragmentation of Common Dialkyl
Sulfides
The table below summarizes the key mass spectral data for a series of dialkyl sulfides,

illustrating the predictable nature of their fragmentation.

Compound
Molecular
Formula

Molecular Ion
(m/z)

Key Fragment
Ion (m/z)

Fragmentation
Pathway

Dimethyl Sulfide C₂H₆S 62 47

[CH₃SCH₃]⁺˙ →

[CH₂=S-CH₃]⁺ +

H˙

Diethyl Sulfide C₄H₁₀S 90 75

[CH₃CH₂SCH₂C

H₃]⁺˙ → [CH₂=S-

CH₂CH₃]⁺ +

CH₃˙

Di-n-propyl

Sulfide
C₆H₁₄S 118 89

[C₃H₇SC₃H₇]⁺˙

→ [CH₂=S-

C₃H₇]⁺ + C₂H₅˙

Di-tert-butyl

Sulfide
C₈H₁₈S 146 91

[C(CH₃)₃SC(CH₃

)₃]⁺˙ →

[(CH₃)₂C=S-

C(CH₃)₃]⁺ +

CH₃˙

This predictable fragmentation is a powerful tool for identification. The loss of a specific alkyl

radical from the molecular ion is a tell-tale sign of a particular dialkyl sulfide structure.
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GC-MS Analysis Workflow for Dialkyl Sulfides

Sample Preparation
(Dilution in Volatile Solvent)

Gas Chromatography
(Separation)

Injection
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(70 eV)

Elution

Mass Analyzer
(Quadrupole)

Acceleration

Detector

Data Analysis
(Identify M+ and Fragments)
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Caption: A typical workflow for the analysis of volatile dialkyl sulfides using Gas

Chromatography-Mass Spectrometry (GC-MS).
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Nuclear Magnetic Resonance (NMR) Spectroscopy:
A Window into the Electronic Environment
NMR spectroscopy is a non-destructive technique that provides detailed information about the

carbon-hydrogen framework of a molecule. Both ¹H and ¹³C NMR are indispensable for the

structural verification of dialkyl sulfides.

¹H NMR Spectroscopy
In ¹H NMR, the chemical shift (δ) of protons on the alpha-carbon (the carbon directly attached

to the sulfur) is a key diagnostic feature. Sulfur is an electronegative atom, but less so than

oxygen or nitrogen. This results in a characteristic downfield shift for alpha-protons, typically

appearing in the range of 2.1-2.7 ppm. The splitting pattern (multiplicity) follows the n+1 rule

and provides direct evidence of the neighboring proton environment.

¹³C NMR Spectroscopy
Similarly, in ¹³C NMR, the alpha-carbon is deshielded by the sulfur atom and its signal appears

downfield compared to a standard alkane carbon. The chemical shift of the alpha-carbon in

dialkyl sulfides generally falls within the 20-40 ppm range.

Comparative Data: ¹H and ¹³C NMR Chemical Shifts
The following table compares the diagnostic NMR chemical shifts for several dialkyl sulfides in

a standard solvent like CDCl₃.

Compound Structure
α-Proton (¹H, δ
ppm)

Multiplicity
α-Carbon (¹³C,
δ ppm)

Dimethyl Sulfide CH₃-S-CH₃ ~2.1 Singlet ~15.5

Diethyl Sulfide
CH₃CH₂-S-

CH₂CH₃
~2.5 Quartet ~26.3

Di-n-propyl

Sulfide

CH₃CH₂CH₂-S-

CH₂CH₂CH₃
~2.5 Triplet ~34.5

Di-isopropyl

Sulfide

(CH₃)₂CH-S-

CH(CH₃)₂
~3.0 Septet ~34.1
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Expertise & Experience: As the alkyl chain length increases (from methyl to propyl), the

chemical shift of the alpha-protons and alpha-carbons shifts slightly downfield. More significant

is the change in multiplicity, which directly confirms the connectivity of the alkyl group. For

instance, the quartet for the α-protons in diethyl sulfide is a definitive indicator of an adjacent

methyl (CH₃) group.

Vibrational Spectroscopy (IR & Raman): Probing
Functional Groups
Infrared (IR) and Raman spectroscopy are complementary techniques that measure the

vibrational frequencies of molecules. For dialkyl sulfides, the most diagnostic vibrations are the

C-H stretching and bending modes of the alkyl groups and the weaker C-S stretching mode.

Expertise & Experience: The Elusive C-S Stretch
The C-S stretching vibration is the most characteristic feature for a sulfide, but it can be

challenging to identify with certainty. It appears as a weak to medium intensity band in the IR

spectrum, typically in the 600-800 cm⁻¹ region. This region is often crowded with other

vibrations, making definitive assignment difficult without complementary techniques.

Raman spectroscopy can be particularly useful here. The C-S bond is highly polarizable, often

resulting in a more intense and easily identifiable C-S stretching peak in the Raman spectrum

compared to the IR spectrum.

Comparative Data: Key Vibrational Frequencies
Compound C-H Stretch (cm⁻¹) C-H Bend (cm⁻¹) C-S Stretch (cm⁻¹)

Dimethyl Sulfide 2980-2850 1450-1375 ~690, ~740

Diethyl Sulfide 2970-2860 1460-1380 ~650-750

Di-n-butyl Sulfide 2960-2870 1465-1375 ~640-740

The C-H stretching and bending frequencies are broadly similar across different saturated

dialkyl sulfides and are less diagnostic than the C-S stretch. The precise position of the C-S

stretch can be influenced by the conformation and branching of the alkyl chains.
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Alpha-Cleavage in a Generic Dialkyl Sulfide

Molecular Ion
[R-CH₂-S-R']⁺˙

Sulfonium Ion
[CH₂=S-R']⁺
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Caption: The primary alpha-cleavage fragmentation pathway for a dialkyl sulfide in Electron

Ionization Mass Spectrometry.

Protocols for Spectroscopic Analysis
Trustworthiness in scientific data comes from robust and reproducible methodologies. The

following are standardized protocols for the analysis of liquid dialkyl sulfide samples.

Protocol 1: Gas Chromatography-Mass Spectrometry
(GC-MS)
This protocol is designed for volatile dialkyl sulfides like dimethyl and diethyl sulfide.

Sample Preparation: Prepare a 100 ppm solution of the dialkyl sulfide in a high-purity volatile

solvent (e.g., dichloromethane or hexane).

GC Instrument Setup:

Column: Use a standard non-polar column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

Inlet: Set to 250 °C with a split ratio of 50:1.

Carrier Gas: Helium at a constant flow of 1.0 mL/min.
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Oven Program: Start at 40 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C.

MS Instrument Setup:

Ion Source: Electron Ionization (EI) at 70 eV.

Source Temperature: 230 °C.

Mass Analyzer: Set to scan a mass range of m/z 35-350.

Injection & Acquisition: Inject 1 µL of the prepared sample. Acquire data throughout the GC

run.

Data Analysis: Integrate the chromatographic peak corresponding to the sulfide. Analyze the

resulting mass spectrum, identifying the molecular ion and key fragment ions (e.g., the base

peak resulting from alpha-cleavage).

Protocol 2: Nuclear Magnetic Resonance (NMR)
Spectroscopy

Sample Preparation: Prepare a solution of approximately 5-10 mg of the dialkyl sulfide in

~0.6 mL of deuterated chloroform (CDCl₃). Add a small amount of tetramethylsilane (TMS)

as an internal standard (0 ppm).

Instrument Setup (for a 400 MHz spectrometer):

Lock the spectrometer onto the deuterium signal of the CDCl₃.

Shim the magnetic field to achieve high homogeneity and resolution.

¹H NMR Acquisition:

Pulse Program: Standard single pulse (zg30).

Acquisition Parameters: Set spectral width to ~16 ppm, acquisition time ~4 seconds,

relaxation delay ~2 seconds.

Number of Scans: 8-16 scans for good signal-to-noise.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584801?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


¹³C NMR Acquisition:

Pulse Program: Standard proton-decoupled pulse program (zgpg30).

Acquisition Parameters: Set spectral width to ~240 ppm, acquisition time ~1 second,

relaxation delay ~2 seconds.

Number of Scans: 1024-4096 scans, as ¹³C has a low natural abundance.

Data Processing: Apply Fourier transform, phase correction, and baseline correction to the

acquired Free Induction Decay (FID). Calibrate the spectrum using the TMS peak at 0 ppm.

Integrate ¹H signals and pick peaks for both ¹H and ¹³C spectra.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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